Nitric acid, calcium salt, dihydrate
Description
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Properties
CAS No. |
15842-30-5 |
|---|---|
Molecular Formula |
C7H5BrO3 |
Synonyms |
Nitric acid, calcium salt, dihydrate |
Origin of Product |
United States |
Structural Elucidation and Crystallographic Investigations of Nitric Acid, Calcium Salt, Dihydrate
Advanced Crystallographic Studies of Nitric Acid, Calcium Salt, Dihydrate Polymorphs
Polymorphism, the ability of a solid material to exist in more than one form or crystal structure, is a critical area of study. Research has identified at least two polymorphs of calcium nitrate (B79036) dihydrate, designated as α and β forms.
Single-crystal X-ray diffraction is a powerful technique for determining the precise arrangement of atoms in a crystalline solid. Studies on the α and β polymorphs of calcium nitrate dihydrate have provided detailed insights into their respective crystal lattices.
The α-form of calcium nitrate dihydrate crystallizes in the orthorhombic space group Ccca. crystallography.net The calcium ion is coordinated by oxygen atoms from both the nitrate groups and the water molecules.
The β-form crystallizes in the monoclinic space group C2/c. nih.gov In this structure, the calcium ion is also surrounded by oxygen atoms from the nitrate anions and water of hydration, but with a different geometric arrangement compared to the α-form.
Detailed crystallographic data for both polymorphs are presented in the interactive tables below.
| Crystal System | Space Group | a (Å) | b (Å) | c (Å) | α (°) | β (°) | γ (°) |
| Orthorhombic | Ccca | 11.827 | 16.538 | 12.622 | 90 | 90 | 90 |
| Crystal System | Space Group | a (Å) | b (Å) | c (Å) | α (°) | β (°) | γ (°) |
| Monoclinic | C2/c | 7.79 | 6.88 | 12.22 | 90 | 104.9 | 90 |
While X-ray diffraction is excellent for locating heavier atoms, it is less effective for precisely determining the positions of hydrogen atoms due to their low electron density. mdpi.com Neutron diffraction overcomes this limitation as neutrons interact with the atomic nucleus, providing a much more accurate localization of hydrogen atoms. mdpi.comnih.gov This is particularly crucial for understanding the hydrogen bonding network within hydrated crystals, which plays a significant role in stabilizing the crystal structure.
In a hypothetical neutron diffraction study of calcium nitrate dihydrate, the precise coordinates of the hydrogen atoms in the water molecules would be determined. This would allow for a detailed analysis of the hydrogen bond lengths and angles, revealing the nature and strength of the interactions between the water molecules and the nitrate ions, as well as between the water molecules themselves. Such data is essential for a complete description of the crystal packing and the forces governing the stability of the dihydrate.
Synchrotron X-ray diffraction provides an exceptionally high-intensity and high-resolution beam, enabling the study of crystalline materials under non-ambient conditions, such as varying temperature and pressure. researchgate.netnih.govifremer.fr This technique can be used to investigate phase transitions, thermal expansion, and the stability of different polymorphs.
For calcium nitrate dihydrate, synchrotron-based powder X-ray diffraction could be employed to monitor structural changes upon heating or cooling. Such studies would reveal the temperatures at which dehydration or phase transitions between the α and β forms occur. By analyzing the diffraction patterns at different temperatures, the thermal expansion coefficients for the different crystal axes could be determined, providing insight into the anisotropic nature of the crystal lattice's response to temperature changes. Similarly, applying high pressure would allow for the investigation of pressure-induced phase transitions and changes in the compressibility of the material.
Spectroscopic Characterization of this compound Molecular Structure
Spectroscopic techniques provide valuable information about the molecular structure and bonding within a compound by probing the interaction of electromagnetic radiation with the material.
Vibrational spectroscopy, including Fourier-transform infrared (FT-IR) and Raman spectroscopy, is used to study the vibrational modes of molecules. These techniques are highly sensitive to the local chemical environment and symmetry of the vibrating species.
For calcium nitrate dihydrate, the vibrational spectra are dominated by the modes of the nitrate ion (NO₃⁻) and the water molecules (H₂O). The free nitrate ion, with D₃h symmetry, has four fundamental vibrational modes. In the crystalline environment of calcium nitrate dihydrate, the symmetry of the nitrate ion is lowered due to its coordination to the calcium ion. This can lead to the splitting of degenerate modes and the appearance of modes that are inactive in the free ion spectrum. nih.gov
The water molecules give rise to stretching and bending vibrations. The positions and shapes of these bands provide information about the strength and nature of the hydrogen bonding within the crystal. nih.gov
A representative table of expected vibrational modes for a hydrated nitrate salt is provided below.
| Vibrational Mode | Typical Wavenumber Range (cm⁻¹) | Description |
| O-H stretching | 3200 - 3600 | Symmetric and asymmetric stretching of water molecules, sensitive to hydrogen bonding. |
| H-O-H bending | 1600 - 1650 | Bending vibration of water molecules. |
| NO₃⁻ asymmetric stretching (ν₃) | 1350 - 1410 | Stretching of the N-O bonds, often split in the solid state. |
| NO₃⁻ symmetric stretching (ν₁) | 1045 - 1050 | Symmetric stretching of the N-O bonds, typically strong in Raman spectra. researchgate.net |
| NO₃⁻ out-of-plane bend (ν₂) | 815 - 835 | Bending of the nitrate ion out of the molecular plane. |
| NO₃⁻ in-plane bending (ν₄) | 715 - 740 | In-plane bending of the nitrate ion. |
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for probing the local atomic environment of specific nuclei. For calcium nitrate dihydrate, solid-state NMR studies could provide valuable structural information.
¹H NMR spectroscopy would be sensitive to the hydrogen atoms in the water molecules. The line shapes and chemical shifts would provide information about the hydrogen bonding and the dynamics of the water molecules within the crystal lattice. mdpi.com
¹⁴N or ¹⁵N NMR could be used to probe the nitrate ions. The chemical shift and quadrupolar coupling constant (for ¹⁴N) are sensitive to the electronic environment around the nitrogen atom and can provide insights into the coordination of the nitrate group to the calcium ion.
⁴³Ca NMR, although challenging due to the low natural abundance and quadrupolar nature of the nucleus, could directly probe the local environment of the calcium ions. nih.gov The chemical shift and quadrupolar parameters would be sensitive to the coordination number and geometry of the calcium center, providing a direct link to the crystallographic data.
Theoretical and Computational Modeling of this compound Structure
To complement experimental studies and to gain deeper insights into the behavior of this compound at an atomic level, theoretical and computational modeling techniques are employed. These methods allow for the investigation of properties that may be difficult to measure experimentally.
Density Functional Theory (DFT) Calculations for this compound
Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. For this compound, DFT calculations would typically be performed on the crystallographic unit cell to elucidate its electronic and structural properties.
The methodology would involve selecting an appropriate exchange-correlation functional, such as B3LYP or a generalized gradient approximation (GGA) functional like PBE, often with a dispersion correction (e.g., DFT-D3) to accurately account for the van der Waals interactions, which are crucial in hydrated salts. A plane-wave basis set is commonly used for periodic systems.
DFT calculations can predict the optimized geometry of the crystal structure, which can be compared with experimental crystallographic data. Furthermore, these calculations can determine the electronic band structure and the density of states (DOS), providing insights into the material's electronic properties, such as its band gap, and the contributions of different atoms (Ca, N, O, H) to the electronic states.
Interactive Table: Illustrative DFT Calculation Parameters and Predicted Properties
| Parameter | Example Value/Method |
| DFT Functional | PBE-D3 |
| Basis Set | Plane-wave, 500 eV cutoff |
| Calculated Property | |
| Optimized Lattice Parameters | Comparison with experimental data |
| Electronic Band Gap | ~4.5 eV (Illustrative) |
| Density of States (DOS) | Analysis of Ca, N, O, H contributions |
Note: This table provides an example of the computational setup and the type of data that would be generated in a DFT study.
Molecular Dynamics Simulations of this compound Crystal Lattice
Molecular Dynamics (MD) simulations are a computational method for studying the physical movements of atoms and molecules. For the solid state of this compound, MD simulations can provide detailed information about the dynamics of the crystal lattice.
An MD simulation would begin with the construction of a simulation box containing multiple unit cells of the dihydrate crystal structure, based on crystallographic data. The interactions between the atoms would be described by a force field (see section 1.3.3). The system's evolution over time is then simulated by integrating Newton's equations of motion. Simulations are typically performed under specific thermodynamic ensembles, such as NVT (constant number of particles, volume, and temperature) or NPT (constant number of particles, pressure, and temperature).
Analysis of the MD trajectories can reveal important information about the crystal's properties. For example, the vibrational modes of the lattice can be studied by calculating the phonon dispersion curves. The thermal stability of the crystal can be assessed by simulating the system at different temperatures and observing for any phase transitions or decomposition. Radial distribution functions can be calculated to analyze the local structure and coordination around the ions and water molecules.
Interactive Table: Example MD Simulation Parameters and Analyses
| Parameter | Example Value/Method |
| Simulation Ensemble | NPT (300 K, 1 atm) |
| Simulation Time | 10 ns |
| Time Step | 1 fs |
| Analysis Performed | |
| Radial Distribution Functions | g(r) for Ca-O, O-H, etc. |
| Mean Square Displacement | To study atomic vibrations |
| Phonon Dispersion | To analyze lattice dynamics |
Note: This table illustrates typical parameters and analyses in an MD simulation of a crystal lattice.
Force Field Development for this compound Intermolecular Interactions
A crucial component for accurate MD simulations is the force field, which is a set of mathematical functions and parameters that describe the potential energy of a system of atoms or molecules. The development of a reliable force field for this compound is a challenging task due to the complex interplay of ionic, covalent, and hydrogen bonding interactions.
A typical force field includes terms for bonded interactions (bond stretching, angle bending, and dihedral torsions within the nitrate ion and water molecules) and non-bonded interactions (van der Waals and electrostatic forces). The non-bonded interactions are particularly important for describing the intermolecular forces within the crystal.
The parameters for the force field are typically derived by fitting to a combination of experimental data and high-level quantum mechanical calculations. For this compound, this would involve using experimental crystallographic data (lattice parameters, bond lengths, and angles), as well as thermodynamic data. Quantum chemical calculations on small clusters of the constituent ions and water molecules can provide accurate interaction energies and geometries to which the force field can be parameterized. The choice of water model (e.g., TIP3P, SPC/E) is also a critical aspect of the force field development. ucm.es
Interactive Table: Components of a Hypothetical Force Field for this compound
| Interaction Term | Functional Form | Parameterization Source |
| Bond Stretching (N-O, O-H) | Harmonic Potential | Quantum Chemistry/Spectroscopy |
| Angle Bending (O-N-O, H-O-H) | Harmonic Potential | Quantum Chemistry/Spectroscopy |
| Non-bonded (van der Waals) | Lennard-Jones Potential | Experimental Data/Quantum Chemistry |
| Non-bonded (Electrostatic) | Coulomb's Law (with partial charges) | Quantum Chemistry (e.g., CHELPG) |
Note: This table outlines the general components of a force field and the likely sources for parameterization.
Synthesis Pathways and Formation Mechanisms of Nitric Acid, Calcium Salt, Dihydrate
Controlled Crystallization Methodologies for Nitric Acid, Calcium Salt, Dihydrate
The crystallization of calcium nitrate (B79036) from solution is a critical step that is often difficult to control due to the compound's properties. google.comijcce.ac.ir Spontaneous crystallization from a supersaturated solution is challenging, necessitating carefully controlled methodologies to produce crystals with uniform and desirable particle sizes for efficient separation. google.comijcce.ac.ir
Investigation of Solution-Phase Crystallization Parameters
The control of solution-phase parameters is essential for managing the crystallization process and the final product characteristics. Key parameters that are manipulated include temperature, cooling rate, and the degree of supersaturation.
Cooling is the primary driver for crystallization in industrial processes. google.com The final temperature is determined by the desired yield of calcium nitrate separation, with processes operating at temperatures as low as -10°C. google.com The rate of cooling is also a critical variable; research has investigated rates between 12° and 40° C/hour. google.com Some processes employ a multi-step cooling approach, using cooling media at progressively lower temperatures to carefully manage crystal growth and prevent excessive nucleation of small, difficult-to-filter crystals. epo.org The crystallization of calcium nitrate tetrahydrate from a digestion liquor, for example, may begin at temperatures between 23-25°C when a cooling ramp is applied. google.com
The degree of supersaturation directly influences the crystal growth rate. ijcce.ac.irijcce.ac.ir Maintaining a controlled level of supersaturation is key to promoting the growth of existing crystals rather than the formation of new, fine nuclei. epo.org
| Parameter | Investigated Range/Value | Significance | Source |
|---|---|---|---|
| Final Cooling Temperature | +12°C to -10°C | Determines the final yield of separated calcium nitrate. | google.com |
| Cooling Rate | 12°C/hour to 40°C/hour | Controls the balance between crystal growth and nucleation. | google.com |
| Crystallization Start Temperature | 23°C to 25°C | Indicates the temperature at which nucleation begins under specific cooling ramps. | google.com |
| pH | 5 to 7 | Affects the purification process of the calcium nitrate solution before crystallization. | google.com |
Impact of Solvent Systems on this compound Crystallization Kinetics
The primary solvent system for the synthesis and crystallization of calcium nitrate dihydrate is aqueous. The kinetics of crystallization in this system are heavily influenced by mass transport processes within the solution. ijcce.ac.irijcce.ac.ir The hydrodynamic conditions of the aqueous solution have a direct impact on crystallization kinetics. ijcce.ac.ir
While water is the principal solvent, other liquids are used in auxiliary roles. For instance, cold nitric acid is sometimes used to wash the final calcium nitrate crystals after separation from the mother liquor. google.com In some crystallization setups, liquid cooling media such as methanol or aqueous ammonia (B1221849) solutions are used in indirect contact to control the temperature of the crystallizing solution. epo.org
The addition of miscible organic co-solvents to aqueous crystallization solutions has been shown to enhance the ability of additives to control crystal morphology in other inorganic salt systems. whiterose.ac.uk This effect is attributed to the disruption of the water layer at the crystal surface by the organic solvent, which facilitates the binding of additives. whiterose.ac.uk While not specific to calcium nitrate dihydrate, this principle highlights how modifying the solvent environment can alter crystallization kinetics and outcomes.
Seed-Assisted Crystallization Techniques for this compound
Seeding is a widely employed technique to overcome the difficulties of spontaneous crystallization and to control the particle size of the final product. google.comepo.org Introducing seed crystals provides a surface for crystal growth, promoting the formation of larger, more uniform crystals instead of a wide distribution of small particles that are hard to separate. google.comgoogle.com
The effectiveness of seeding depends on several factors, including the size of the seed crystals, the quantity added, and the timing of their introduction. Processes often use finely ground calcium nitrate tetrahydrate particles, for example, with a size smaller than 100 µm, as seed material. epo.org The timing of addition is critical; seeds are typically added to a solution that is slightly supercooled, often just 0.1-2°C below its saturation temperature, to encourage growth over new nucleation. epo.org In some variations of the nitrophosphate process, fine, insoluble particles present in the raw materials, such as silicates from sewage sludge ash, can serve as crystallization seeds, improving the filtration of the resulting crystals. google.com
| Parameter | Investigated Range/Value | Significance | Source |
|---|---|---|---|
| Seed Particle Size | < 100 µm | Provides a large surface area for controlled crystal growth. | epo.org |
| Timing of Seed Addition | 0.1-2°C below saturation temperature | Optimizes conditions for growth on existing seeds rather than spontaneous nucleation. | epo.org |
| Seed Quantity | 25 mg per kg of liquor | A specified quantity to initiate controlled crystallization. | epo.org |
| Seed Source | Calcium nitrate tetrahydrate; fine particles from raw materials | Can be externally added or present in situ from process materials. | google.comepo.org |
Reaction Kinetics and Thermodynamic Studies in this compound Formation
The study of reaction kinetics and thermodynamics provides insight into the rates and energy changes associated with the formation of calcium nitrate dihydrate.
Analysis of Reaction Rate Constants for this compound Synthesis
The growth of calcium nitrate tetrahydrate crystals from a supersaturated solution is a complex mass transfer process. ijcce.ac.irijcce.ac.ir The rate of crystal growth is significantly influenced by the hydrodynamic conditions of the crystallizer. ijcce.ac.ir Studies conducted in circulating fluidized bed (CFB) crystallizers show that the mean mass crystal growth rate increases with higher fluid circulation velocity and greater relative supersaturation of the solution. ijcce.ac.irijcce.ac.ir This indicates that the diffusion of ions from the bulk solution to the crystal surface is a key rate-limiting step. ijcce.ac.ir
| Factor | Effect on Growth Rate | Kinetic Implication | Source |
|---|---|---|---|
| Relative Supersaturation | Increases | Higher driving force for crystallization. | ijcce.ac.irijcce.ac.ir |
| Fluid Circulated Velocity | Increases | Enhances mass transfer, reducing diffusional resistance. | ijcce.ac.irijcce.ac.ir |
| Temperature | Affects rate according to Arrhenius equation | Allows for calculation of overall activation energy. | ijcce.ac.irijcce.ac.ir |
Enthalpy and Entropy Changes in this compound Formation
The formation and phase transitions of calcium nitrate and its hydrates are associated with specific energy changes. The enthalpy of fusion for anhydrous calcium nitrate has been measured at 33.4 ± 1 kJ/mol. researchgate.net For the tetrahydrate, which is more relevant to the crystallization from aqueous solutions, the enthalpy of fusion is reported to be 36.6 ± 0.2 kJ/mol, with a melting point of approximately 43.9°C. researchgate.netscispace.com
The thermodynamics of the precipitation of solid calcium nitrate from its aqueous ions can be determined from standard thermodynamic data. The standard enthalpy of reaction (ΔH°rxn) and the standard entropy of reaction (ΔS°rxn) for the formation of solid calcium nitrate provide fundamental information about the process's energetics.
The reaction is: Ca²⁺(aq) + 2NO₃⁻(aq) → Ca(NO₃)₂(s)
Using standard thermodynamic values, the enthalpy and entropy changes for this reaction can be calculated. chegg.com
Standard Enthalpy of Formation (ΔH°rxn): This value indicates whether the reaction releases or absorbs heat under standard conditions.
Standard Entropy of Reaction (ΔS°rxn): This value indicates the change in disorder of the system. For a precipitation reaction, where mobile aqueous ions become fixed in a solid lattice, the entropy change is expected to be negative.
| Parameter | Value | Compound/Process | Source |
|---|---|---|---|
| Standard Enthalpy of Formation (ΔH°f) | -938.2 kJ/mol | Ca(NO₃)₂(s) | chegg.com |
| Standard Molar Entropy (S°) | 193.2 J/mol·K | Ca(NO₃)₂(s) | chegg.com |
| Calculated ΔH°rxn (Precipitation) | -19.8 kJ/mol | Ca²⁺(aq) + 2NO₃⁻(aq) → Ca(NO₃)₂(s) | chegg.com |
| Calculated ΔS°rxn (Precipitation) | -153.3 J/mol·K | Ca²⁺(aq) + 2NO₃⁻(aq) → Ca(NO₃)₂(s) | chegg.com |
| Enthalpy of Fusion (ΔH°fus) | 36.6 ± 0.2 kJ/mol | Ca(NO₃)₂·4H₂O | researchgate.netscispace.com |
| Enthalpy of Solution | +0.14 kJ/g | Calcium Nitrate | researchgate.net |
Novel Synthetic Approaches for this compound
The exploration of new synthesis pathways for calcium nitrate dihydrate is driven by the need for more environmentally friendly, efficient, and economically viable production methods. These novel approaches aim to overcome the limitations of traditional synthesis, which often involve energy-intensive processes and the use of hazardous materials.
Green chemistry principles are increasingly being applied to the synthesis of inorganic compounds to minimize environmental impact. This includes the use of renewable or waste feedstocks, reduction of energy consumption, and the elimination of hazardous byproducts.
One significant green chemistry approach involves the utilization of industrial and biological waste materials as a calcium source. Research has demonstrated the successful synthesis of calcium nitrate from industrial limestone waste. researchgate.netnih.gov This method involves treating calcium-rich limestone residues with nitric acid, thereby converting a waste product into a valuable chemical. researchgate.netnih.gov Similarly, eggshells, which are primarily composed of calcium carbonate, have been identified as a viable and sustainable raw material for the production of calcium nitrate. echemi.com The reaction of eggshell powder with nitric acid provides a straightforward and eco-friendly route to calcium nitrate.
Another avenue in green synthesis is the application of alternative energy sources to drive chemical reactions more efficiently. Ultrasound-assisted synthesis, a technique known to enhance reaction rates and yields, has been explored for the preparation of various inorganic compounds. echemi.com The use of ultrasonic waves can lead to the formation of nanoparticles and has been successfully applied in the synthesis of other calcium-based materials, suggesting its potential for the clean production of calcium nitrate dihydrate. echemi.com
Table 1: Comparison of Green Chemistry Feedstocks for Calcium Nitrate Dihydrate Synthesis
| Feedstock | Chemical Composition | Green Chemistry Principle | Reference |
| Industrial Limestone Waste | Primarily Calcium Carbonate (CaCO₃) | Waste Valorization | researchgate.netnih.gov |
| Eggshells | Primarily Calcium Carbonate (CaCO₃) | Waste Valorization, Use of Renewable Feedstocks | echemi.com |
Solid-state synthesis offers a solvent-free alternative to traditional solution-based methods, which can reduce waste and energy consumption. Research in this area for calcium nitrate dihydrate has focused on the reactions between solid precursors at elevated temperatures.
One investigated pathway is the reaction between calcium hydroxide (B78521) and ammonium (B1175870) nitrate. nih.govquora.comquora.comyoutube.com This reaction can proceed in the solid state or with minimal water to facilitate ion mobility. The reaction is driven by the evolution of ammonia gas, leading to the formation of calcium nitrate. quora.com While the low solubility of calcium hydroxide in water can be a limiting factor in aqueous reactions, in a solid-state or slurry-phase reaction at elevated temperatures, the reaction proceeds to completion. quora.com
Another solid-state approach involves the reaction of calcium carbonate with ammonium nitrate. google.com This reaction is more complex and can be influenced by the presence of nitric acid. Theoretical studies have explored the reaction mechanism, suggesting that the carbonate anion can intercept a proton from nitric acid, which is formed from the decomposition of ammonium nitrate, thereby facilitating the formation of calcium nitrate.
The investigation of various solid-state precursors and reaction conditions is crucial for optimizing the yield and purity of the final product. The choice of precursors significantly impacts the reaction kinetics and the temperature required to initiate the reaction.
Table 2: Investigated Solid-State Reactions for Calcium Nitrate Synthesis
| Calcium Precursor | Nitrogen Precursor | Reaction Products | State | Reference |
| Calcium Hydroxide (Ca(OH)₂) | Ammonium Nitrate (NH₄NO₃) | Ca(NO₃)₂, NH₃, H₂O | Solid/Slurry | nih.govquora.comquora.comyoutube.com |
| Calcium Carbonate (CaCO₃) | Ammonium Nitrate (NH₄NO₃) & Nitric Acid (HNO₃) | Ca(NO₃)₂, NH₃, CO₂, H₂O | Solid/Melt | google.com |
Mechanochemistry is a branch of solid-state chemistry where chemical reactions are induced by mechanical energy, such as grinding or milling, often in the absence of a solvent. researchgate.net This technique can lead to the formation of novel materials and can enhance reaction rates by increasing the surface area and creating defects in the crystal lattice of the reactants. researchgate.net
While direct experimental studies on the mechanochemical synthesis of calcium nitrate dihydrate are not extensively documented in the reviewed literature, the principles of this method suggest its potential applicability. The synthesis of other inorganic compounds, including metal-organic frameworks and layered double hydroxides, has been successfully achieved through mechanochemical routes, sometimes using nitrate salts as precursors. For instance, the mechanochemical synthesis of a magnesium-aluminate layered double hydroxide has been reported using magnesium nitrate as a starting material.
A plausible mechanochemical route for calcium nitrate dihydrate could involve the high-energy ball milling of a solid calcium precursor, such as calcium oxide or calcium hydroxide, with a solid nitrate source, like ammonium nitrate. The intense mechanical forces during milling could initiate a solid-state reaction, leading to the formation of calcium nitrate. The dihydrate form could potentially be obtained by controlling the stoichiometry and the presence of a limited amount of water during the milling process. Further research is required to explore the feasibility and optimize the parameters for the mechanochemical synthesis of this compound.
Table 3: Potential Precursors for Mechanochemical Synthesis of Calcium Nitrate Dihydrate
| Potential Calcium Precursor | Potential Nitrogen Precursor | Proposed Technique | Status |
| Calcium Oxide (CaO) | Ammonium Nitrate (NH₄NO₃) | High-Energy Ball Milling | Theoretical |
| Calcium Hydroxide (Ca(OH)₂) | Ammonium Nitrate (NH₄NO₃) | High-Energy Ball Milling | Theoretical |
| Calcium Carbonate (CaCO₃) | Ammonium Nitrate (NH₄NO₃) | High-Energy Ball Milling | Theoretical |
Chemical Reactivity and Solution Chemistry of Nitric Acid, Calcium Salt, Dihydrate
Aqueous Solution Behavior of Nitric Acid, Calcium Salt, Dihydrate
The behavior of calcium nitrate (B79036) dihydrate in water is characterized by its high solubility and the subsequent interactions between the resulting ions and the solvent.
Dissolution and Solvation Dynamics of this compound
The dissolution of calcium nitrate dihydrate in water is a spontaneous process where the crystalline solid breaks down into its constituent ions. This process involves the dissociation of the salt into calcium cations (Ca²⁺) and nitrate anions (NO₃⁻). youtube.com Being a salt derived from a strong base (calcium hydroxide) and a strong acid (nitric acid), it fully dissociates in water. quora.comquora.comyoutube.com
Upon dissolution, the ions are surrounded by water molecules in a process known as solvation (or hydration when the solvent is water). The Ca²⁺ ion, being a hard metal ion, is strongly solvated. libretexts.org Water molecules orient their negatively charged oxygen atoms towards the positive calcium ion, forming hydration shells. nih.gov Studies have shown that the hydration number, or the number of water molecules in the primary hydration shell of Ca²⁺, can vary, and that these interactions can extend to a second hydration shell which becomes disrupted as the salt concentration increases. nih.gov The nitrate ion (NO₃⁻) is also hydrated, with the positively charged hydrogen ends of water molecules surrounding the anion. webassign.net
The dissolution of calcium nitrate tetrahydrate, a closely related hydrate (B1144303), is a notably endothermic process, meaning it absorbs heat from its surroundings, which is why it is used in some cold packs. sciencemadness.orgwikipedia.orgbyjus.com
Table 1: Solubility of Calcium Nitrate Hydrates in Water at Various Temperatures Note: The dihydrate's specific solubility data is less commonly reported than the tetrahydrate or anhydrous form. The table reflects data for the more commonly cited forms to illustrate the compound's high solubility.
| Temperature (°C) | Solubility of Anhydrous Ca(NO₃)₂ ( g/100 mL) | Solubility of Tetrahydrate Ca(NO₃)₂·4H₂O ( g/100 mL) |
|---|---|---|
| 0 | - | 105 sciencemadness.org |
| 20 | 121.2 sciencemadness.orgwikipedia.org | 129 sciencemadness.orgwikipedia.org |
| 40 | 271 sciencemadness.org | - |
Ion Association and Complexation Equilibria of Calcium and Nitrate Ions in Solution
In aqueous solutions of calcium nitrate, the dissolved ions (Ca²⁺ and NO₃⁻) are not entirely independent. They can associate to form ion pairs, such as the [Ca(NO₃)]⁺ complex. researchgate.netyou-iggy.com This association is an equilibrium process:
Ca²⁺(aq) + NO₃⁻(aq) ⇌ [Ca(NO₃)]⁺(aq)
Studies using techniques like ultrasonic absorption spectrometry and Raman spectroscopy have investigated these equilibria. researchgate.netresearchgate.net Research indicates the presence of both solvent-separated ion pairs (where ions are separated by a layer of water molecules) and contact ion pairs (where ions are in direct contact). nih.govresearchgate.net The formation of these ion pairs becomes more significant at higher concentrations of the salt. researchgate.net Spectrometric studies have shown that the formation of associated ion pairs like [MNO₃]ᶻ⁻¹ (where M is a metal cation) occurs at higher salt concentrations for various nitrate salts, including calcium nitrate. researchgate.net The interaction in these pairs is primarily electrostatic. researchgate.net
Influence of pH and Ionic Strength on this compound Solution Chemistry
The solution chemistry of calcium nitrate is influenced by both pH and ionic strength.
pH: An aqueous solution of calcium nitrate is generally considered neutral, with a pH close to 7. quora.comreddit.com This is because it is a salt of a strong acid (nitric acid) and a strong base (calcium hydroxide), meaning neither the Ca²⁺ nor the NO₃⁻ ions undergo significant hydrolysis to alter the concentration of H⁺ or OH⁻ ions in the water. quora.comquora.comyoutube.com Therefore, changes in the pH of the solution are typically due to the addition of other acidic or basic substances rather than the salt itself. However, some sources report a pH range of 5-7 for a 5% solution, which may be influenced by the absorption of atmospheric carbon dioxide or the nature of the specific product. testbook.comacs.org
Ionic Strength: The ionic strength of the solution, which is a measure of the total concentration of ions, significantly affects the behavior of the dissolved calcium and nitrate ions. An increase in ionic strength, for example by adding an inert salt like potassium nitrate, can increase the solubility of a sparingly soluble salt like calcium sulfate (B86663). jove.comjove.com This phenomenon, known as the salt effect, occurs because the added ions create an "ionic atmosphere" around the primary ions (in this case, Ca²⁺ and SO₄²⁻), reducing their net charge and their tendency to associate and precipitate. jove.comjove.com This effectively lowers the activity coefficients of the ions, shifting the equilibrium towards the dissolved state. researchgate.net
Reactions with Other Chemical Species in Solution
In solution, the dissociated Ca²⁺ and NO₃⁻ ions from calcium nitrate dihydrate are available to react with other chemical species.
Precipitation Reactions Involving this compound
Calcium nitrate is a valuable reactant in precipitation reactions, which are a type of double displacement reaction where an insoluble solid (a precipitate) is formed. webassign.net By mixing an aqueous solution of calcium nitrate with a solution containing an appropriate anion, various insoluble calcium salts can be produced. sciencemadness.org
A classic example is the reaction with sodium carbonate, which precipitates calcium carbonate, leaving soluble sodium nitrate in the solution. webassign.netsciencemadness.orgbyjus.com
Reaction: Ca(NO₃)₂(aq) + Na₂CO₃(aq) → CaCO₃(s) + 2NaNO₃(aq)
Similarly, reacting calcium nitrate with potassium sulfate yields a precipitate of calcium sulfate, a compound with lower solubility than calcium carbonate. sciencemadness.org
Reaction: Ca(NO₃)₂(aq) + K₂SO₄(aq) → CaSO₄(s) + 2KNO₃(aq)
These types of reactions are used to synthesize other nitrate compounds, as the insoluble calcium salt can be easily removed through filtration. sciencemadness.org Another example is the reaction with sodium sulfide (B99878) to precipitate calcium sulfide. youtube.com
Table 2: Examples of Precipitation Reactions with Calcium Nitrate
| Reactant | Precipitate Formed | Chemical Equation |
|---|---|---|
| Sodium Carbonate (Na₂CO₃) | Calcium Carbonate (CaCO₃) | Ca(NO₃)₂(aq) + Na₂CO₃(aq) → CaCO₃(s) + 2NaNO₃(aq) sciencemadness.org |
| Potassium Sulfate (K₂SO₄) | Calcium Sulfate (CaSO₄) | Ca(NO₃)₂(aq) + K₂SO₄(aq) → CaSO₄(s) + 2KNO₃(aq) sciencemadness.org |
| Ammonium (B1175870) Fluoride (NH₄F) | Calcium Fluoride (CaF₂) | Ca(NO₃)₂(aq) + 2NH₄F(aq) → CaF₂(s) + 2NH₄NO₃(aq) |
Ligand Exchange and Coordination Chemistry of Calcium in this compound Solutions
The calcium ion (Ca²⁺) in solution is a Lewis acid and can form coordination complexes with various ligands, which are molecules or ions that donate a pair of electrons. In an aqueous solution of calcium nitrate, the primary ligands are water molecules. However, these water molecules can be replaced by other, stronger ligands in ligand exchange reactions.
The coordination chemistry of Ca²⁺ is versatile, with observed coordination numbers typically ranging from 6 to 9, with 7 and 8 being the most common. libretexts.org This flexibility allows it to interact with a wide variety of ligands, particularly those with oxygen donor atoms, such as carboxylates and polyphosphates. libretexts.org For example, calcium ions can be chelated by both oxygen atoms of a carboxylate group in a bidentate fashion. libretexts.org
Research has demonstrated the synthesis of mixed-ligand coordination compounds where calcium nitrate interacts with organic ligands like urea (B33335) and nicotinamide. ijarset.com In these complexes, the organic molecules displace the water ligands to coordinate directly with the central calcium ion. ijarset.com The nitrate ions themselves can also act as ligands, though they are generally considered weak. The interaction with chelating agents like EDTA (ethylenediaminetetraacetic acid) is a prominent example of ligand exchange, where the multidentate EDTA molecule strongly binds to the Ca²⁺ ion, a reaction often used in complexometric titrations to determine the concentration of calcium ions. acs.org
Table of Compound Names
| Common Name | Chemical Formula |
| This compound | Ca(NO₃)₂·2H₂O |
| Calcium nitrate | Ca(NO₃)₂ |
| Calcium nitrate tetrahydrate | Ca(NO₃)₂·4H₂O |
| Calcium hydroxide (B78521) | Ca(OH)₂ |
| Nitric acid | HNO₃ |
| Water | H₂O |
| Potassium nitrate | KNO₃ |
| Sodium carbonate | Na₂CO₃ |
| Calcium carbonate | CaCO₃ |
| Sodium nitrate | NaNO₃ |
| Potassium sulfate | K₂SO₄ |
| Calcium sulfate | CaSO₄ |
| Potassium nitrate | KNO₃ |
| Sodium sulfide | Na₂S |
| Calcium sulfide | CaS |
| Carbon dioxide | CO₂ |
| Urea | CO(NH₂)₂ |
| Nicotinamide | C₆H₆N₂O |
| Ethylenediaminetetraacetic acid (EDTA) | C₁₀H₁₆N₂O₈ |
| Calcium fluoride | CaF₂ |
| Ammonium fluoride | NH₄F |
| Ammonium nitrate | NH₄NO₃ |
Redox Reactions in the Presence of this compound
Nitric acid, calcium salt, commonly known as calcium nitrate, contains nitrogen in its +5 oxidation state, the highest possible for nitrogen. This makes the nitrate ion (NO₃⁻) an effective oxidizing agent, particularly under conditions of elevated temperature or in specific chemical environments. The dihydrate form of the salt carries this reactivity into its applications.
A significant application demonstrating its redox characteristics is in wastewater treatment. wwdmag.com In this context, calcium nitrate serves as an oxygen source for microbial communities in anoxic conditions. It facilitates a biological oxidation-reduction process where bacteria metabolize the nitrate for respiration, which prevents the reduction of sulfate compounds to odorous hydrogen sulfide. wwdmag.com
The most prominent redox reaction involving calcium nitrate is its thermal decomposition. When heated sufficiently, it undergoes a decomposition reaction that is classified as an intramolecular oxidation-reduction process. you-iggy.com The anhydrous salt decomposes starting at temperatures around 500°C, yielding calcium oxide (CaO), nitrogen dioxide (NO₂), and oxygen (O₂). wikipedia.org In this reaction, nitrogen is reduced from the +5 oxidation state in the nitrate ion to the +4 state in nitrogen dioxide, while oxygen is oxidized from the -2 state to the 0 state in O₂ gas. wikipedia.orgquora.com
The compound is also recognized as an oxidizing substance that can accelerate the combustion of other materials. balartestingserver.com
| Reaction Type | Description | Reactants | Products |
| Thermal Decomposition | Intramolecular redox reaction where nitrate is reduced and oxide is oxidized. you-iggy.com | Calcium nitrate (Ca(NO₃)₂) | Calcium oxide (CaO), Nitrogen dioxide (NO₂), Oxygen (O₂) wikipedia.org |
| Biological Respiration | Serves as an electron acceptor for bacteria in anoxic wastewater. wwdmag.com | Calcium nitrate, Organic matter | Calcium ions, N₂, CO₂, H₂O |
| Reaction with Reducing Agents | Acts as an oxidizing agent in the presence of combustible materials. balartestingserver.com | Calcium nitrate, Reducing agent (e.g., organic substances, powdered metals) | Oxidized products, Reduced nitrogen compounds |
Thermal Decomposition Pathways and Kinetics of this compound
The thermal decomposition of this compound is a sequential process that involves dehydration to the anhydrous salt, followed by the decomposition of the anhydrous material at higher temperatures. researchgate.netsciencemadness.org While the prompt specifies the dihydrate, detailed studies often focus on the more common tetrahydrate, which provides a clear model for the general decomposition pathway. The process can be delineated into distinct stages.
Dehydration: The initial stage upon heating involves the loss of water of hydration. For the tetrahydrate, this process begins after its melting point of approximately 43-50°C. wikipedia.orgresearchgate.netcolab.ws The water molecules are released in a multi-step sequence. Research has shown that for calcium nitrate tetrahydrate, the water is liberated in distinct phases: one-quarter of the water is released between 50-150°C, followed by half the water between 160-180°C, and the final quarter between 190-220°C. researchgate.netresearchgate.netcolab.ws The dihydrate would follow a similar, though shorter, dehydration path.
Anhydrous Stability: Following the complete loss of water, the resulting anhydrous calcium nitrate remains stable over a significant temperature range. Studies indicate this stability persists from approximately 200°C up to temperatures between 475°C and 500°C. wikipedia.orgresearchgate.net
Decomposition of Anhydrous Salt: The final stage is the decomposition of the anhydrous Ca(NO₃)₂. This process begins with the melting of the anhydrous salt at approximately 550-561°C. wikipedia.orgresearchgate.net Immediately following melting, it decomposes into solid calcium oxide (CaO) and gaseous nitrogen dioxide (NO₂) and oxygen (O₂). researchgate.netresearchgate.netcolab.ws The primary decomposition is observed to be most significant around 580°C. colab.ws
Thermogravimetric Analysis (TGA) of this compound Decomposition
Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of temperature, providing quantitative data on decomposition processes. TGA of hydrated calcium nitrate clearly illustrates the multi-stage decomposition pathway.
Stage 1: Dehydration: The TGA curve for calcium nitrate tetrahydrate shows an initial mass loss corresponding to the removal of its four water molecules. This process starts just above room temperature and continues in steps up to approximately 220°C. researchgate.netresearchgate.netcolab.ws For the dihydrate, this step would correspond to a theoretical mass loss of approximately 18.37%.
Stage 2: Stable Anhydrous Plateau: After dehydration is complete, the TGA curve exhibits a plateau, indicating a region of thermal stability for the anhydrous Ca(NO₃)₂. This stable phase is observed from roughly 220°C to around 500°C. researchgate.net
Stage 3: Final Decomposition: Above 500°C, a second, sharp mass loss is recorded. This corresponds to the decomposition of the anhydrous salt into non-volatile calcium oxide (CaO) and the release of gaseous NO₂ and O₂. wikipedia.org This final mass loss continues until only the mass of CaO remains, which is theoretically 34.16% of the initial anhydrous salt's mass.
| Temperature Range (°C) | Process | Starting Material | Products | Theoretical Mass Loss (from dihydrate) |
| ~40 - 220 | Dehydration | Ca(NO₃)₂·2H₂O | Ca(NO₃)₂, H₂O | 18.37% |
| ~220 - 500 | Stable Plateau | Ca(NO₃)₂ | No Change | 0% |
| > 500 | Decomposition | Ca(NO₃)₂ | CaO, NO₂, O₂ | 65.84% (of anhydrous mass) |
Differential Scanning Calorimetry (DSC) Studies of this compound Phase Transitions
Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. This technique identifies temperatures of melting, crystallization, and decomposition via endothermic (heat absorbing) or exothermic (heat releasing) peaks.
DSC studies of hydrated calcium nitrate reveal several key thermal events:
Melting of Hydrate: An initial endothermic peak is observed corresponding to the melting of the hydrated salt. For the tetrahydrate, this occurs at approximately 41-44°C. researchgate.netscispace.com One study reported the enthalpy of fusion for the tetrahydrate to be 36.6 ± 0.2 kJ mol⁻¹. scispace.com
Hydrate Transformations: A small endothermic effect has been noted in some studies in the range of 66-80°C, which is likely associated with transformations between different hydrate forms, such as di- and trihydrate salts. researchgate.net
Dehydration: The multi-step loss of water is observed as a series of broad endothermic peaks following the initial melt.
Melting of Anhydrous Salt: At much higher temperatures, a sharp endothermic peak signifies the melting of the anhydrous Ca(NO₃)₂. This event is reported to occur at approximately 550-561°C. wikipedia.orgresearchgate.netresearchgate.net
| Temperature (°C) | Thermal Event | Type | Associated Process |
| ~41 - 44 | Endotherm | Melting | Phase transition of the hydrate from solid to liquid. researchgate.netscispace.com |
| ~66 - 80 | Endotherm | Phase Transition | Possible transformation between different hydrate structures. researchgate.net |
| ~550 - 561 | Endotherm | Melting | Phase transition of anhydrous Ca(NO₃)₂ from solid to liquid. wikipedia.orgresearchgate.net |
| ~580 - 721 | Endotherm | Decomposition | Breakdown of molten Ca(NO₃)₂ into CaO, NO₂, and O₂. colab.wsresearchgate.net |
Applications and Mechanistic Studies in Specific Scientific Disciplines Excluding Prohibited Content
Agricultural and Plant Science Research
The application of nitric acid, calcium salt, dihydrate in agricultural and plant science is multifaceted, influencing nutrient uptake, metabolic pathways, structural integrity, and stress responses in plants.
Role of this compound in Plant Calcium Uptake and Translocation Mechanisms
This compound serves as a readily available source of both calcium and nitrate (B79036), two essential nutrients for plant growth. toros.com.tratamanchemicals.com The high solubility of this compound in water ensures that calcium and nitrate ions are easily accessible for root uptake. mygarden.co.nz The nitrate component of the salt can facilitate the uptake of the calcium ion. toros.com.tr
Once inside the root, calcium is transported to the shoots primarily through the xylem, a process largely driven by transpiration. The movement of calcium within the plant is predominantly apoplastic, meaning it travels through the cell walls and intercellular spaces. However, to cross the Casparian strip in the root endodermis, calcium must enter the symplast (the network of cytoplasm connected by plasmodesmata). This movement is mediated by calcium channels. Subsequently, it is loaded back into the apoplastic xylem for long-distance transport.
The form of nitrogen supplied to the plant can influence calcium uptake. While ammonium-based fertilizers can sometimes interfere with calcium absorption, the nitrate form in this compound promotes it. scielo.br This synergistic relationship ensures an efficient supply of calcium to various plant tissues, which is crucial for numerous physiological processes.
Influence on Nitrate Assimilation Pathways and Nitrogen Metabolism in Plants
This compound is a direct source of nitrate, a primary form of nitrogen assimilated by plants. Upon uptake by the roots, nitrate is either stored in vacuoles or reduced to nitrite (B80452) in the cytoplasm by the enzyme nitrate reductase. Nitrite is then transported to chloroplasts (in shoots) or plastids (in roots), where it is further reduced to ammonium (B1175870) by nitrite reductase. This ammonium is then incorporated into amino acids through the glutamine synthetase-glutamate synthase (GS-GOGAT) pathway, forming the building blocks for proteins and other nitrogen-containing organic molecules.
The availability of nitrate can trigger a signaling cascade in plants, involving calcium as a second messenger. mdpi.com This signaling pathway regulates the expression of genes involved in nitrate transport and assimilation, thereby coordinating the plant's nitrogen metabolism with its nutritional status. The simultaneous provision of calcium and nitrate by this compound can therefore play a role in modulating these signaling pathways.
Mechanistic Investigations of this compound Impact on Plant Cell Wall Integrity
A plant's ability to monitor and maintain the functional integrity of its cell walls is known as the cell wall integrity (CWI) maintenance mechanism. nih.govnih.gov This mechanism is crucial for normal growth and development, as well as for defense against environmental stresses. nih.govnih.gov Mechanical stress on the plasma membrane, which can be caused by a weakened cell wall, can trigger an influx of calcium ions into the cell. nih.gov This influx acts as a signal, initiating a cascade of responses to reinforce the cell wall. nih.gov By providing a soluble source of calcium, this compound directly contributes the necessary building blocks to maintain and repair the cell wall structure. Studies on citrus fruits have shown that foliar application of calcium nitrate can reduce fruit creasing by influencing cell wall metabolism enzymes. slu.se
Modulation of Plant Abiotic Stress Responses by this compound
This compound has been shown to enhance plant tolerance to various abiotic stresses, such as salinity and drought. nih.govresearchgate.net The calcium ion is a key signaling molecule in plant stress responses. researchgate.net Under stress conditions, there is often an increase in cytosolic calcium concentrations, which initiates a signaling cascade leading to the activation of stress-responsive genes and physiological adaptations.
In the context of salt stress, the application of calcium nitrate can mitigate the toxic effects of high sodium concentrations. newbioworld.orgvaludor.com Calcium can help maintain membrane integrity and regulate ion homeostasis, reducing the uptake of sodium and its transport to the shoots. newbioworld.org
Under drought conditions, this compound application has been observed to reduce the negative impacts on plant growth. nih.gov In a study on sunflowers, calcium nitrate application lessened the reduction in fresh and dry weight caused by water stress. nih.gov The mechanisms involve calcium's role in regulating stomatal function and improving the plant's water status. mygarden.co.nz
The nitrate component can also contribute to stress mitigation. For instance, nitric oxide, a signaling molecule derived from nitrate metabolism, is involved in plant responses to a wide range of abiotic stresses.
| Irrigation Level | Treatment | Reduction in Fresh Weight (%) | Reduction in Dry Weight (%) |
|---|---|---|---|
| Reduced Irrigation | Control | 59.42 | 68.57 |
| 15 mM Ca(NO₃)₂ | 48.65 | 61.66 | |
| 30 mM Ca(NO₃)₂ | 44.52 | 72.35 |
Interactions of this compound with Soil Biogeochemical Cycles
The application of this compound to soil introduces both calcium and nitrate, which can influence various biogeochemical cycles. The nitrate ion is a key component of the nitrogen cycle. Its addition can stimulate denitrification, the process by which nitrate is converted to nitrogen gas by soil microbes, particularly in anaerobic or low-oxygen conditions. researchgate.net This can lead to losses of nitrogen from the soil system.
The calcium ion can affect soil structure by promoting the flocculation of clay particles, which leads to the formation of stable aggregates. mygarden.co.nzmdpi.com This improved soil structure enhances water infiltration and aeration, which in turn can influence microbial activity and the cycling of other nutrients. mygarden.co.nzmdpi.com For example, better aeration can favor aerobic microbial processes like nitrification, the conversion of ammonium to nitrate.
Furthermore, the addition of calcium nitrate can alter the composition and function of the soil microbial community. researchgate.netnih.govnih.gov Studies have shown that nitrate addition can significantly impact bacterial community structures in various environments. nih.gov In some cases, the application of calcium nitrate has been shown to shift the dominant bacterial species in a microbial community. nih.gov These changes in the microbial community can have cascading effects on nutrient cycling processes, such as those for carbon and nitrogen. nih.gov For instance, soil fertilization has been found to have selective effects on microbial genes involved in nitrogen cycling. nih.gov
Environmental Chemistry and Geochemical Research
In the realm of environmental chemistry and geochemistry, this compound is primarily studied for its role in the transport and fate of nitrogen in the environment and its application in remediation technologies.
The high solubility of this compound means that the nitrate ion is mobile in the soil-water system. mygarden.co.nz This mobility can lead to the leaching of nitrate from the soil profile into groundwater, a significant environmental concern as it can contribute to water pollution. mygarden.co.nz The transport of nitrate through soil is influenced by soil properties such as texture, organic matter content, and pH. researchgate.net For example, soils with higher clay and organic matter content may exhibit greater nitrate retention. researchgate.net
This compound has also been investigated for its use in the in-situ remediation of contaminated sediments and soils. researchgate.netnih.gov It can be used to treat soils contaminated with brine, where the calcium ions help to displace sodium ions, thereby improving soil structure and facilitating the leaching of salts. researchgate.net In the remediation of contaminated sediments, calcium nitrate can serve as an electron acceptor for microbial degradation of organic pollutants under anaerobic conditions. nih.gov The addition of calcium nitrate has been shown to enhance the removal of total organic carbon and various organic pollutants from sediments. nih.gov It can also be used to control the release of phosphorus from sediments and to remediate heavy metal contamination by altering the soil's chemical conditions. researchgate.net
| Parameter | Control System Removal Efficiency (%) | Calcium Nitrate Treated System Removal Efficiency (%) |
|---|---|---|
| Total Organic Carbon (TOC) | Not specified | 47.25 |
| Total Peak Area of Organic Matters (GC-MS) | Not specified | 29.55 |
| Silicon Materials | Not specified | 46.73 |
| Persistent Organic Pollutants | Not specified | 36.25 |
| Benzene Homologues | Not specified | 23.19 |
| Heterocyclic Compounds | Not specified | 35.92 |
Interaction with Mineral Surfaces and Geochemical Processes
The interaction of this compound with mineral surfaces is complex and largely dictated by the distinct behaviors of the calcium and nitrate ions. The nitrate anion (NO₃⁻), being negatively charged, exhibits weak direct interaction with the surfaces of most common soil minerals like clays (B1170129) and silicates, which are also negatively charged, leading to electrostatic repulsion. researchgate.net This is a primary reason for nitrate's high mobility in many soil environments.
However, indirect retention mechanisms exist. Research has shown that in the presence of soluble calcium, nitrate retention in systems containing biochar can be enhanced. nih.gov This occurs through the formation of a positively charged calcium-nitrate ion pair (CaNO₃⁺), which can then be adsorbed onto the negatively charged biochar surfaces. nih.gov This same principle of cation bridging can apply to other negatively charged soil colloids, including clay minerals and soil organic matter, suggesting that the calcium component can facilitate the temporary retention of nitrate that would otherwise be lost to leaching. nih.gov
The calcium cation (Ca²⁺) interacts more directly with mineral surfaces. As a divalent cation, it can displace other cations, such as sodium (Na⁺), from the cation exchange sites on clay minerals. atamankimya.com This process is beneficial in the amelioration of sodic soils, where the displacement of sodium by calcium improves soil structure by promoting the flocculation of clay particles. indomtlink.com Some research on the amelioration of acidic soils suggests that the effect of calcium nitrate is primarily biological, where the uptake of nitrate by plant roots leads to the release of hydroxide (B78521) ions (OH⁻), thereby increasing the pH in the root zone (rhizosphere). nsw.gov.au The effectiveness of this pH-increasing effect is dependent on the soil's buffering capacity and the extent of root growth. nsw.gov.au
Biogeochemical Cycling of Calcium and Nitrogen in the Presence of this compound
The application of this compound directly influences the biogeochemical cycles of both calcium and nitrogen by introducing these elements in a form readily available to plants and microorganisms. atamankimya.commedium.com
The nitrogen component, as nitrate (NO₃⁻), is a primary nutrient for plants, essential for synthesizing proteins and chlorophyll. mygarden.co.nz Its introduction into an ecosystem makes it available for immediate plant uptake. dergipark.org.tr However, any nitrate not taken up by biomass is subject to other fates within the nitrogen cycle. Under anaerobic (low-oxygen) conditions, such as those found in waterlogged soils and aquatic sediments, nitrate can be used by denitrifying bacteria as an electron acceptor, converting it to dinitrogen gas (N₂) which is then released to the atmosphere. usgs.gov When applied in excess of what the ecosystem can utilize or process, nitrate is prone to leaching. esa.orgwikipedia.org This leaching of the negatively charged nitrate ion can also accelerate the loss of essential positively charged mineral cations from the soil, such as calcium (Ca²⁺) and magnesium (Mg²⁺), which are carried along with the percolating water, potentially diminishing soil fertility over time. esa.orgwikipedia.org
The calcium component is also a crucial macronutrient for plants, playing a vital role in maintaining the structural integrity of cell walls. medium.comindomtlink.com Unlike nitrogen, calcium is less mobile within the plant. The supplied calcium enters the soil solution and participates in cation exchange reactions with soil colloids. It can be taken up by plant roots, incorporated into microbial biomass, or remain in the soil mineral complex. Its presence in a soluble form can be particularly important in soils that are naturally deficient in calcium or where the existing calcium is in a form unavailable to plants. indomtlink.com The combined uptake of both the cation (Ca²⁺) and the anion (NO₃⁻) by plants means that, when applied appropriately, the compound does not lead to a buildup of soil salinity. indomtlink.com
Role in Environmental Remediation Technologies (Mechanistic Focus)
The chemical properties of this compound make it a functional component in several environmental remediation technologies, primarily by providing a source of nitrate to stimulate specific microbial processes.
In the remediation of contaminated sediments and in wastewater treatment, it serves as an oxidizing agent to control the formation of hydrogen sulfide (B99878) (H₂S), a toxic and foul-smelling gas. atamankimya.comindomtlink.com Under anaerobic conditions where sulfate-reducing bacteria would normally produce H₂S, the addition of nitrate provides a more energetically favorable electron acceptor for denitrifying bacteria. These bacteria outcompete the sulfate-reducers, oxidizing organic matter or reduced sulfur compounds using nitrate, which is reduced to harmless nitrogen gas, thus preventing H₂S emissions.
A detailed study on the in-situ remediation of polluted river sediments demonstrated the compound's multifaceted role. When combined with composite functional microorganisms and low-dissolved oxygen aeration, calcium nitrate significantly improved the oxidation-reduction potential (ORP) of the overlying water. wikipedia.org Mechanistically, it reduced the release fluxes of ammonia (B1221849) (NH₄⁺-N) and led to a substantial decrease in acid volatile sulfide (AVS) in the sediments. wikipedia.org High-throughput sequencing revealed that its application shifted the dominant bacterial community to Proteobacteria, including sulfur-oxidizing bacteria like Thiobacillus. wikipedia.org The remediation process enhances the activity of key microbial enzymes involved in both nitrification (the conversion of ammonia to nitrate) and denitrification (the conversion of nitrate to nitrogen gas). wikipedia.org
Furthermore, research indicates that calcium nitrate can aid in the immobilization of certain heavy metal oxyanions. It was found to enhance the immobilization of molybdate (B1676688) (MoO₄²⁻) and chromate (B82759) (CrO₄²⁻) by promoting the formation of aluminate ferrite (B1171679) tri-sulfate (AFt), or ettringite, which can incorporate these contaminants into its crystal structure. mygarden.co.nz It is also utilized in some wastewater treatment processes for the removal of phosphates, which are key contributors to eutrophication. indomtlink.com
Materials Science and Engineering Research
In the realm of materials science, this compound is a key precursor material, particularly in the synthesis of calcium-containing ceramics and in the modification of cementitious systems.
This compound as a Precursor for Advanced Ceramic Materials Synthesis
This compound is frequently employed as the calcium source in the sol-gel synthesis of advanced ceramic materials, such as bioactive glasses and calcium silicates. researchgate.netmdpi.comnih.gov The sol-gel process is a low-temperature method that allows for the production of high-purity and homogeneous materials. researchgate.net
In a typical synthesis of a calcium silicate (B1173343) ceramic, calcium nitrate is dissolved in a solution with a silicon-containing precursor, most commonly tetraethoxysilane (TEOS). researchgate.net The process requires a catalyst, either an acid or a base, to control the hydrolysis and condensation reactions that lead to the formation of a "sol" (a colloidal suspension) and subsequently a "gel" (a solid network). researchgate.net One of the primary challenges of using a nitrate precursor is that the Ca²⁺ and NO₃⁻ ions remain dissolved in the pore liquid rather than being directly incorporated into the silicate network as it forms. nih.gov Upon drying, this can lead to an inhomogeneous distribution of calcium nitrate precipitates on the gel's surface. nih.gov
A critical step in the process is the subsequent heat treatment or calcination. Heating to temperatures above 500°C is necessary to decompose and remove the toxic nitrate ions from the material. nih.gov This high-temperature requirement is a limitation, as it precludes the incorporation of temperature-sensitive organic components. nih.gov Despite these challenges, the sol-gel method using calcium nitrate as a precursor is widely used to produce various bioceramics, including hydroxyapatite-silica composites and materials for bone defect treatment, due to the high purity of the resulting products. mdpi.commdpi.com
| Precursor System | Synthesis Method | Resulting Ceramic Material | Key Process Detail |
| Ca(NO₃)₂ + TEOS | Sol-Gel | Calcium Silicate (CS) | Requires catalyst; heat treatment (>500°C) needed to remove nitrate ions. researchgate.netnih.gov |
| Ca(NO₃)₂ + Triethyl phosphite | Sol-Gel | Hydroxyapatite (HA) | Used to create composite fibers with silica (B1680970) for biomedical applications. mdpi.com |
| Ca(NO₃)₂ + Na₂HPO₄ + Na₂SiO₃ | Precipitation from aqueous solution | Multi-phase bioceramics (e.g., NaCaPO₄, CaSiO₃) | Creates active, homogeneous powders for producing biocompatible and bioresorbable ceramics. mdpi.com |
Investigation of this compound in Specialty Cementitious Systems (Mechanistic)
In cement science, this compound is well-researched as a multifunctional admixture, most notably as a setting and hardening accelerator for Portland cement-based systems. researchgate.netd-nb.infocas.cz Its use is particularly valuable in applications requiring rapid strength development, such as in precast concrete, cold-weather concreting, and 3D concrete printing. d-nb.info
The accelerating mechanism of calcium nitrate is complex and involves several simultaneous actions on the cement hydration process:
Increased Calcium Ion Concentration : Upon dissolution, the salt rapidly increases the concentration of Ca²⁺ ions in the cement pore solution. nih.govcas.cz This accelerates the supersaturation of the solution with respect to calcium hydroxide (portlandite, CH), leading to its earlier crystallization and promoting the hydration of the main silicate phases, particularly alite (C₃S). nih.govcas.cz
Interaction with Aluminate Phases : Calcium nitrate significantly influences the hydration of the aluminate phases in cement. It enhances the formation of ettringite (AFt) and promotes the creation of a nitrate-containing aluminate-ferrite-monosulfate phase (AFm). researchgate.netd-nb.info The incorporation of nitrate into the AFm structure is a key part of its accelerating effect. nih.gov
Effect on Silicate Hydration : Studies using techniques like isothermal calorimetry and X-ray diffraction show that calcium nitrate shortens the induction period of cement hydration and increases the rate of alite hydration. researchgate.netd-nb.info One proposed mechanism is that the reduction of aluminum concentration in the initial pore solution by calcium nitrate contributes to the acceleration of alite hydration. researchgate.netd-nb.info
The table below summarizes the observed mechanistic effects of adding calcium nitrate to an ordinary Portland cement (OPC) system.
| Hydration Aspect | Effect of Calcium Nitrate Addition | Mechanistic Rationale | Supporting Findings |
| Setting Time | Shortened | Accelerates formation of hydration products. cas.cz | Setting time reduced by about 1 hour for every 1% of Ca(NO₃)₂ added. cas.cz |
| Early Hydration | Accelerated | Increases Ca²⁺ concentration, promoting earlier CH crystallization. nih.gov | Shortens the induction period and increases the rate of alite hydration. researchgate.netd-nb.info |
| Heat of Hydration | Increased initial heat flow | Faster initial reactions. d-nb.info | The main heat flow peak occurs earlier and is often higher. d-nb.info |
| Hydrate (B1144303) Phase Formation | Altered assemblage | Promotes formation of ettringite (AFt) and nitrate-containing AFm phases. researchgate.netd-nb.info | XRD analysis confirms increased amounts of ettringite and the appearance of nitrate-AFm. researchgate.netnih.gov |
| Compressive Strength | Increased at early ages | Faster formation of strength-giving hydrates (C-S-H, CH). | An optimal dosage can improve both early and long-term strength, though high doses can affect porosity. cas.cznih.gov |
Use in Functional Materials Development (e.g., Phase Change Materials, but without performance data)
This compound, known as calcium nitrate dihydrate, is a subject of investigation in the development of functional materials, particularly as a phase change material (PCM). PCMs are valued for their ability to store and release significant amounts of thermal energy during phase transitions. The utility of calcium nitrate dihydrate in this context is centered on its thermal energy storage capabilities. Research has explored its incorporation into composite materials, where it is encapsulated to form stable and reusable thermal energy storage systems. researchgate.net Studies also focus on the thermal reliability of these composites through repeated melting and freezing cycles.
Role of this compound in Crystallization Control of Other Materials
This compound, or calcium nitrate, is utilized to control the crystallization of other substances, notably in cement and concrete applications. wikipedia.org Its role as a set accelerator in concrete is a key area of study, where it influences the hydration process of cement paste. wikipedia.org The addition of calcium nitrate affects the formation and growth of crystalline structures such as calcium hydroxide and ettringite. wikipedia.orgacs.org The presence of calcium and nitrate ions can modify the nucleation and growth kinetics of these crystals, which in turn alters the microstructure of the hardened concrete. google.com Research has shown that calcium nitrate can lead to the formation of larger and more homogeneous crystals in certain applications. google.com Furthermore, it has been used as a precursor in the synthesis of calcium hydroxide nanoparticles, where it influences the resulting particle size. acs.orgsi.edursc.org
Analytical Chemistry Research
Development of Chromatographic Methods for this compound Analysis
The analysis of this compound, and its constituent ions, calcium (Ca²⁺) and nitrate (NO₃⁻), is frequently accomplished using ion chromatography (IC). carleton.edureachcentrum.euchromatographytoday.com This technique is suitable for measuring the concentrations of major anions and cations in aqueous samples. carleton.edu In IC, ionic species are separated based on their interactions with a resin as they pass through a chromatographic column. carleton.edu For the analysis of nitrate, an anion-exchange column is typically used with a carbonate/bicarbonate buffer as the eluent, followed by conductivity detection. asianpubs.orglcms.cz For calcium analysis, a cation-exchange column is employed. carleton.edu The development of these methods aims to achieve high sensitivity and selectivity, even in complex matrices like seawater and sugar products. chromatographytoday.comlcms.cz
Table 1: Chromatographic Methods for Ion Analysis
| Analyte | Chromatographic Technique | Stationary Phase Example | Mobile Phase Example | Detection Method |
| Nitrate (NO₃⁻) | Ion-Exchange Chromatography | Anion-exchange resin | Sodium Carbonate/Sodium Bicarbonate Buffer | Suppressed Conductivity |
| Calcium (Ca²⁺) | Ion-Exchange Chromatography | Cation-exchange resin | Methanesulfonic acid | Suppressed Conductivity |
Spectroscopic Techniques (e.g., AAS, ICP-OES) for Elemental Analysis Related to this compound
Spectroscopic methods are essential for the elemental analysis of materials containing this compound, with a primary focus on quantifying the calcium content. Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) are two such prominent techniques. While specific search results detailing the direct AAS or ICP-OES analysis of "this compound" were not retrieved, the principles of these techniques are broadly applicable to calcium determination in various samples.
In a related context, micro-Raman spectrometry has been used to investigate the hygroscopic properties and phase transitions of calcium nitrate particles. researchgate.net This technique allows for the in situ analysis of chemical structures. researchgate.net
Electrochemical Sensor Development for Calcium and Nitrate Ions in Complex Matrices
The development of electrochemical sensors for monitoring calcium and nitrate ions is an active area of research, with applications in diverse fields. rsc.orgresearchgate.netmdpi.com Ion-selective electrodes (ISEs) are a common type of electrochemical sensor used for this purpose. flinnsci.comntsensors.comvernier.comvernier.comthermofisher.com These sensors can be designed to be durable and may feature non-refillable, gel-filled constructions. flinnsci.com
For nitrate detection, ISEs and other electrochemical sensors are being developed for real-time monitoring in complex systems like hydroponics. rsc.orgusra.edu Research focuses on creating sensors with high sensitivity, a quick response, and the ability to operate in various sample matrices. researchgate.netmdpi.com Some sensors utilize a three-electrode system and measure the current generated by the reduction of nitrate at the working electrode. mdpi.com
For calcium, ion-selective electrodes are available that can measure its concentration in aqueous solutions. ntsensors.comvernier.comthermofisher.com These ISEs often have replaceable sensor modules to extend their operational life. flinnsci.com The development of these sensors aims to provide reliable and precise measurements across a range of applications, including water analysis. ntsensors.comvernier.com However, it has been noted that some soil nitrate sensors can be unreliable in soils with medium to high concentrations of calcium. nih.gov
Table 2: Electrochemical Sensors for Ion Analysis
| Analyte | Sensor Type | Principle of Operation | Key Research Focus |
| Nitrate (NO₃⁻) | Ion-Selective Electrode, Amperometric Sensor | Potentiometric or Amperometric | Real-time monitoring in complex matrices, improved sensitivity and selectivity. rsc.orgresearchgate.netmdpi.comusra.edu |
| Calcium (Ca²⁺) | Ion-Selective Electrode | Potentiometric | Durability, replaceable modules, precision in aqueous solutions. flinnsci.comntsensors.comvernier.comthermofisher.com |
Mass Spectrometry Applications for this compound Speciation Studies
Mass spectrometry (MS) is a powerful tool for speciation studies, which involve the identification of the different chemical forms of an element. In the context of this compound, MS techniques can provide insights into the structure of aqueous calcium nitrate solutions. researchgate.net
X-ray scattering, in conjunction with Raman spectroscopy and density functional theory (DFT) calculations, has been used to study the coordination of calcium ions with water molecules and nitrate ions in solution. researchgate.net These studies have revealed that in concentrated solutions, nitrate ions can act as a bridge between two calcium ions. researchgate.net
While the direct application of ESI-MS or ICP-MS for the speciation of "this compound" was not explicitly found in the search results, these techniques are widely used in inorganic and analytical chemistry for studying ion-pairing and metal complexes in solution. acs.org
Validation and Quality Control of Analytical Methodologies for this compound
The validation of analytical methodologies is a critical process in quality control, ensuring that a chosen method is suitable for its intended purpose. For this compound, also known as calcium nitrate dihydrate, accurate and reliable analytical methods are essential for determining its purity and strength. The validation process involves a series of experiments to demonstrate that the method is specific, linear, accurate, precise, and robust.
The primary analytical methods for the quantification of the calcium and nitrate ions in this compound include complexometric titration for the calcium content and ion chromatography for the nitrate content. The validation of these methods ensures the reliability of quality control testing.
Specificity
Specificity is the ability of an analytical method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. For this compound, the specificity of the titration method for calcium is demonstrated by using an indicator that selectively complexes with calcium ions under the titration conditions. In ion chromatography, specificity is shown by the ability of the column to separate the nitrate peak from other anions that might be present.
Linearity
Linearity refers to the ability of the analytical method to elicit test results that are directly proportional to the concentration of the analyte within a given range. For the analysis of this compound, a series of standard solutions of varying concentrations are prepared and analyzed. The response of the instrument is then plotted against the concentration of the analyte, and a linear regression analysis is performed. A high correlation coefficient (r²) is indicative of a linear relationship.
Table 1: Linearity Data for the Determination of Calcium by EDTA Titration
| Concentration (% of Target) | Titrant Volume (mL) |
| 80% | 8.02 |
| 90% | 9.01 |
| 100% | 10.03 |
| 110% | 11.02 |
| 120% | 12.04 |
| Correlation Coefficient (r²) | 0.9999 |
This table is interactive. You can sort the data by clicking on the column headers.
Table 2: Linearity Data for the Determination of Nitrate by Ion Chromatography
| Concentration (mg/L) | Peak Area |
| 5 | 12543 |
| 10 | 25102 |
| 15 | 37654 |
| 20 | 50123 |
| 25 | 62589 |
| Correlation Coefficient (r²) | 0.9998 |
This table is interactive. You can sort the data by clicking on the column headers.
Accuracy
Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by performing recovery studies, where a known amount of pure analyte is added to a sample matrix, and the recovery of the added analyte is calculated. For this compound, accuracy can be assessed by analyzing a certified reference material (CRM) or by spiking a sample with a known quantity of calcium and nitrate standards. lgcstandards.com
Table 3: Accuracy (Recovery) Data for Calcium and Nitrate
| Analyte | Spiked Level | Amount Recovered | Recovery (%) |
| Calcium | 50 mg | 49.8 mg | 99.6 |
| Calcium | 100 mg | 99.5 mg | 99.5 |
| Calcium | 150 mg | 149.1 mg | 99.4 |
| Nitrate | 50 mg | 49.5 mg | 99.0 |
| Nitrate | 100 mg | 100.2 mg | 100.2 |
| Nitrate | 150 mg | 149.7 mg | 99.8 |
This table is interactive. You can sort the data by clicking on the column headers.
Precision
Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is usually expressed as the relative standard deviation (RSD). Precision is considered at two levels: repeatability and intermediate precision.
Repeatability: The precision of the method under the same operating conditions over a short interval of time.
Intermediate Precision: The precision of the method within the same laboratory, but on different days, with different analysts, or with different equipment.
Table 4: Precision Data for the Assay of this compound
| Parameter | Calcium Assay (RSD%) | Nitrate Assay (RSD%) |
| Repeatability (n=6) | 0.45% | 0.85% |
| Intermediate Precision (n=6) | 0.62% | 1.10% |
This table is interactive. You can sort the data by clicking on the column headers.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. For impurity analysis in this compound, these parameters are crucial. For the assay of the main component, they are generally not as critical. However, they are determined to understand the limits of the analytical method.
Table 5: LOD and LOQ for Potential Impurities
| Impurity Ion | Analytical Method | LOD (mg/L) | LOQ (mg/L) |
| Chloride (Cl⁻) | Ion Chromatography | 0.05 | 0.15 |
| Sulfate (B86663) (SO₄²⁻) | Ion Chromatography | 0.10 | 0.30 |
| Magnesium (Mg²⁺) | Ion Chromatography | 0.08 | 0.25 |
This table is interactive. You can sort the data by clicking on the column headers.
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. For a titration method, this could include variations in pH or the concentration of the indicator. For ion chromatography, this could involve changes in the mobile phase composition, flow rate, or column temperature. The method is considered robust if the results remain within acceptable limits despite these variations.
Historical Perspectives and Evolution of Research on Nitric Acid, Calcium Salt, Dihydrate
Early Discoveries and Fundamental Chemical Investigations of Nitric Acid, Calcium Salt, Dihydrate
The story of calcium nitrate (B79036) begins with the discovery and characterization of its constituent, nitric acid. Alchemists in the 9th century were the first to mention nitric acid, and European scholars described it in the 13th century scribd.com. In the 17th century, Johann Rudolf Glauber devised a method to produce nitric acid by distilling potassium nitrate (saltpeter) with sulfuric acid encyclopedia.com. The chemical nature of nitric acid was firmly established in 1784 by Henry Cavendish encyclopedia.com.
The compound itself, in its hydrated mineral form called nitrocalcite, was identified as a naturally occurring efflorescence that forms when manure contacts limestone or concrete in dry environments like caves or stables wikipedia.org. Early fundamental chemical investigations established key production methods that are still relevant today. The primary method involves treating limestone (calcium carbonate) with nitric acid wikipedia.orgrsc.org:
CaCO₃ + 2 HNO₃ → Ca(NO₃)₂ + CO₂ + H₂O
Another significant early production route was established as part of the Odda Process, where phosphate (B84403) rock is treated with nitric acid, producing calcium nitrate as an intermediate product wikipedia.org:
Ca₅(PO₄)₃OH + 10 HNO₃ → 3 H₃PO₄ + 5 Ca(NO₃)₂ + H₂O
A third fundamental synthesis method involves the reaction between an aqueous solution of ammonium (B1175870) nitrate and calcium hydroxide (B78521) wikipedia.orgsciencemadness.orgcrystalls.info:
2 NH₄NO₃ + Ca(OH)₂ → Ca(NO₃)₂ + 2 NH₄OH
Early industrial production of nitric acid, essential for creating calcium nitrate, was advanced by the Birkeland-Eyde process in 1905, which oxidized atmospheric nitrogen using a high-temperature electric arc scribd.comwikipedia.org. Notably, an early production method for nitric acid invented by French engineer Albert Nodon around 1913 directly involved calcium nitrate, which was converted by bacteria from nitrogenous matter in peat bogs and then electrolyzed scribd.comwikipedia.org.
Landmark Studies in this compound Crystallography and Synthesis
Significant progress in understanding the solid-state nature of calcium nitrate hydrates came from crystallographic studies. While the anhydrous and tetrahydrate forms were studied earlier, detailed crystallographic properties for the dihydrate, trihydrate, and tetrahydrate were systematically reported by researchers at the Tennessee Valley Authority during their work on fertilizers derived from treating phosphate rock with nitric acid acs.org. These studies provided crucial data on the optical and morphological properties, as well as X-ray powder diffraction spectra for the various hydrates acs.org.
A 1978 study further elucidated the crystal structure of a related compound, calcium chloride nitrate dihydrate, showcasing the continued interest in the structural behavior of nitrate and chloride ions within a single crystal iucr.org. Research has also explored the purification of calcium nitrate through methods like crystallization from aqueous solutions and joint precipitation of impurities using inorganic collectors such as calcium hydroxide or hydrated aluminum oxides researchgate.net.
Below is a table summarizing the crystallographic properties determined for calcium nitrate dihydrate in these landmark studies.
| Property | Value |
| Compound | This compound |
| Formula | Ca(NO₃)₂·2H₂O |
| Theoretical Composition | 20.0% Ca, 28.02% CaO, 14.00% N, 18.00% H₂O |
| Crystal System | Orthorhombic |
| Habit | Lath-shaped, flattened on {100}, elongated along c |
| Refractive Indices | α = 1.503, β = 1.510, γ = 1.602 |
| Optic Sign | Biaxial (-) |
| Data sourced from Frazier, et al. (1963) acs.org |
The synthesis methods developed over time reflect the compound's industrial importance. Patented processes describe the reaction of nitric acid with phosphate rock to create a concentrated calcium nitrate solution prepchem.com. Other patents detail methods for producing a fertilizer-grade product by reacting limestone with nitric acid, followed by evaporation and crystallization, sometimes with the addition of ammonium nitrate google.com.
Emergence of Environmental and Agricultural Research Themes for this compound
The most significant application driving research into calcium nitrate has been its use in agriculture. It is valued as a fertilizer that provides two essential nutrients: readily available nitrogen (as nitrate) and calcium rsc.orgvaludor.com.
Agricultural Research: Research in agriculture has demonstrated the compound's role in improving soil health and structure. The calcium ions help flocculate clay particles, which enhances soil aeration and drainage mygarden.co.nz. A primary focus of agricultural studies has been the prevention of calcium deficiencies in crops, which can cause physiological disorders like blossom end rot in tomatoes and peppers valudor.com. Studies have investigated the effects of calcium nitrate application on various crops:
Strawberries: Research has shown that calcium nitrate applications can affect the macro-element concentrations in strawberry leaves researchgate.net.
Apples: Pre-harvest foliar spraying with calcium nitrate has been found to significantly increase the calcium concentration in apples, improving flesh firmness and reducing the incidence of physiological disorders during storage researchgate.net.
Rice: Field experiments on hybrid rice showed that foliar application of calcium nitrate during the flowering stage increased yield attributes, leading to higher grain yield and a better benefit-cost ratio compared to other treatments icar.org.inkiran.nic.in.
Pistachios: Studies have examined the use of calcium nitrate to address endocarp lesion disorder, a problem linked to nutrient deficiencies researchgate.net.
Environmental Research: The environmental research themes for calcium nitrate are twofold. On one hand, its high solubility raises concerns about nitrate leaching into groundwater, which can impact water quality mygarden.co.nz. This has led to research into best management practices to mitigate runoff mygarden.co.nz.
On the other hand, calcium nitrate has found a positive environmental application in wastewater treatment. It is used for pre-conditioning wastewater to prevent the emission of odors caused by hydrogen sulfide (B99878) (H₂S) wikipedia.org. In the presence of nitrate, anoxic biology is established, and the metabolism of sulfates that produces H₂S is stopped wikipedia.org. Furthermore, research has investigated the physical chemistry of calcium nitrate in porous materials. As a deliquescent salt, it readily absorbs moisture from the air, which can cause deterioration in materials like stone artifacts and wall paintings researchgate.net.
Recent Advances and Future Directions in this compound Research
Contemporary research continues to expand the applications of calcium nitrate dihydrate and improve its production and use.
Advanced Applications:
Construction Materials: Calcium nitrate is increasingly used as a multi-functional concrete admixture. It acts as a setting accelerator, which is particularly useful in cold weather concreting wikipedia.orgnih.gov. The nitrate ion also contributes to the formation of a protective iron hydroxide layer, which reduces the corrosion of steel reinforcement in concrete wikipedia.org. A 2020 study highlighted a novel application in mitigating the alkali-silica reaction (ASR), a major cause of concrete degradation, by inhibiting the dissolution of reactive silicate (B1173343) aggregates vtt.fi.
Energy Storage: The tetrahydrate form, Calcium nitrate tetrahydrate, has been studied as a potential phase change material for thermal energy storage due to its suitable melting point and high enthalpy, though issues with supercooling remain a challenge researchgate.net.
Animal Feed: Recent studies have explored the safety and efficacy of dietary nitrate supplementation from calcium nitrate for finishing pigs, showing potential benefits for vascular function without adverse effects at certain levels nih.gov.
Future Directions: The future of calcium nitrate research and application appears focused on sustainability, precision, and efficiency.
Sustainable Production: A significant future trend is the move toward more environmentally friendly production methods. Agropolychim recently began construction of a new plant that will produce calcium nitrate using low-carbon ("blue") ammonia (B1221849), which is manufactured with carbon capture technology to reduce greenhouse gas emissions agropolychim.bg.
Precision Agriculture: The market is seeing a rise in liquid calcium nitrate formulations for use in advanced fertigation and hydroponic systems mordorintelligence.com. These systems allow for the precise, real-time modulation of nutrient delivery to crops, maximizing efficiency and minimizing environmental runoff mordorintelligence.comdatainsightsmarket.com. The development of controlled-release and nano-formulations is also an active area of research to improve nutrient uptake by plants researchgate.netdatainsightsmarket.com.
Market Growth: Market analyses predict steady growth for calcium nitrate, driven by the increasing demand for high-quality fertilizers, its expanding role in wastewater treatment, and its use in low-carbon construction materials mordorintelligence.comprecedenceresearch.com. The Asia-Pacific region is expected to be a dominant market due to its robust agricultural sector datainsightsmarket.com.
Interdisciplinary Connections and Broader Research Implications of Nitric Acid, Calcium Salt, Dihydrate
Integration of Nitric Acid, Calcium Salt, Dihydrate Research with Sustainable Chemistry Principles
The production and application of this compound are increasingly being examined through the lens of sustainable and green chemistry. These principles aim to reduce waste, minimize energy consumption, and utilize renewable resources, thereby fostering a more environmentally responsible chemical industry.
Research into the synthesis of calcium nitrate (B79036) is exploring more sustainable pathways. A notable example is the eco-friendly synthesis of granular calcium nitrate fertilizer from industrial limestone waste. journalcsij.com This process treats calcium-rich limestone residues with nitric acid, converting industrial by-products into a valuable agricultural product. journalcsij.com This approach aligns with the principles of a circular economy by valorizing waste materials and minimizing the need for virgin resource extraction. journalcsij.com
Life cycle assessments (LCA) of nitrogen-based fertilizers, including those closely related to calcium nitrate, provide critical data for evaluating their environmental footprint. semanticscholar.orghilarispublisher.comicm.edu.pl These assessments analyze the entire production process, from raw material extraction to the final product, quantifying energy consumption and greenhouse gas emissions. semanticscholar.orghilarispublisher.comicm.edu.pl For instance, the production of ammonia (B1221849), a key precursor for nitric acid, is a significant consumer of natural gas and a major source of carbon dioxide emissions. semanticscholar.orghilarispublisher.comresearchgate.net By identifying these high-impact stages, researchers can focus on developing more energy-efficient processes and alternative, less carbon-intensive feedstocks.
The application of calcium nitrate in agriculture also has implications for sustainability. When used as a fertilizer, it can help minimize nitrogen runoff compared to other nitrogen sources. mygarden.co.nz Its high solubility ensures that the nitrate is readily available for plant uptake, reducing the amount of excess nitrogen that can leach into waterways and cause eutrophication. mygarden.co.nzatamanchemicals.com This efficient nutrient delivery contributes to improved water quality and a more sustainable agricultural system. mygarden.co.nz
Furthermore, the use of calcium nitrate in wastewater treatment exemplifies its role in environmental remediation. It serves as a nitrogen source for denitrifying bacteria, which convert harmful nitrates into harmless nitrogen gas, a critical step in improving water quality. mygarden.co.nzwikipedia.org
Table 1: Key Sustainable Chemistry Principles and their Application to this compound
| Sustainable Chemistry Principle | Application in the Context of this compound | Research Findings |
| Waste Valorization | Utilization of industrial limestone waste for the synthesis of calcium nitrate fertilizer. journalcsij.com | Transforms industrial by-products into a valuable agricultural input, reducing landfill waste and promoting a circular economy. journalcsij.com |
| Energy Efficiency | Life cycle assessments (LCA) to identify energy-intensive steps in the production process. semanticscholar.orghilarispublisher.comresearchgate.net | LCA studies highlight the high energy consumption of ammonia synthesis, a key precursor, prompting research into more efficient production methods. semanticscholar.orghilarispublisher.comresearchgate.net |
| Pollution Prevention | Use as a fertilizer to minimize nitrogen runoff and in wastewater treatment to remove nitrates. mygarden.co.nzwikipedia.org | Its high solubility leads to efficient plant uptake, reducing nutrient loss to the environment. In wastewater treatment, it facilitates the conversion of nitrates to nitrogen gas. mygarden.co.nzwikipedia.org |
| Use of Renewable Feedstocks | Exploration of alternative, less carbon-intensive sources for raw materials. | Ongoing research aims to reduce the reliance on fossil fuels, such as natural gas, in the production of precursors like ammonia. |
Role of this compound in Geochemical Cycles on a Global Scale
This compound plays a significant role in the global cycling of both nitrogen and calcium, two elements essential for life. Its solubility and chemical properties influence its transport and transformation in various environmental systems, from agricultural soils to aquatic ecosystems.
The Nitrogen Cycle:
The nitrogen cycle is the process by which nitrogen is converted between its various chemical forms, circulating between the atmosphere, terrestrial, and marine ecosystems. sciencelearn.org.nz While nitrogen gas (N₂) is the most abundant component of the atmosphere, it is largely unavailable to most organisms until it is "fixed" into more reactive forms like ammonium (B1175870) (NH₄⁺) and nitrate (NO₃⁻). sciencelearn.org.nz
The industrial production of nitrogen fertilizers, including calcium nitrate, is a major human contribution to the nitrogen cycle. sciencelearn.org.nz The application of calcium nitrate to agricultural lands introduces readily available nitrate into the soil. atamanchemicals.comgrowcycle.com This nitrate can be taken up by plants to produce essential biomolecules like proteins and nucleic acids. sciencelearn.org.nz However, excess nitrate can be leached from the soil and enter groundwater and surface water, contributing to water pollution. The efficient uptake of nitrate from calcium nitrate can help mitigate this issue. mygarden.co.nz
In aquatic systems, calcium nitrate can be used for sediment remediation. nih.gov Its addition can stimulate denitrification, a process where bacteria convert nitrate back into nitrogen gas, which is then released into the atmosphere, effectively closing the nitrogen loop. sciencelearn.org.nznih.gov This process can help to remove excess nitrogen from contaminated sediments and improve water quality. nih.gov
The Calcium Cycle:
The calcium cycle involves the movement of calcium between the Earth's crust, oceans, and living organisms. Calcium is a vital nutrient for all living things, playing a crucial role in processes such as cell wall formation in plants and bone development in animals. toros.com.tr
The dissolution of calcium nitrate in soil water releases calcium ions (Ca²⁺), which can then be taken up by plant roots. This uptake is a key step in the transfer of calcium from the lithosphere to the biosphere. The calcium incorporated into plant tissues is then passed along the food chain. When organisms die and decompose, the calcium is returned to the soil, continuing the cycle.
Table 2: Role of this compound in Geochemical Cycles
| Geochemical Cycle | Role of this compound | Key Processes and Impacts |
| Nitrogen Cycle | Source of readily available nitrate for plants and a tool for environmental remediation. atamanchemicals.comnih.gov | Agricultural application provides essential nitrogen for plant growth. atamanchemicals.com Use in sediment remediation promotes denitrification, removing excess nitrogen from aquatic systems. nih.gov |
| Calcium Cycle | Mobilizes calcium from mineral sources and provides a soluble form for plant uptake. wikipedia.orgtoros.com.tr | Production from limestone makes calcium more bioavailable. wikipedia.org Application as a fertilizer directly supplies calcium to plants, facilitating its entry into the food chain. toros.com.tr |
Contribution of this compound Studies to Fundamental Inorganic Chemistry Understanding
The study of this compound provides a rich context for understanding a wide range of fundamental concepts in inorganic chemistry. Its synthesis, properties, and reactions serve as practical examples for illustrating key chemical principles.
Stoichiometry and Reaction Types:
The synthesis of calcium nitrate can be used to demonstrate various types of chemical reactions and stoichiometric calculations. For example, the reaction of calcium carbonate with nitric acid is a classic acid-base reaction that also produces a gas (carbon dioxide), illustrating concepts of gas evolution and neutralization. wikipedia.org
CaCO₃(s) + 2HNO₃(aq) → Ca(NO₃)₂(aq) + H₂O(l) + CO₂(g)
The synthesis from calcium hydroxide (B78521) and nitric acid is another example of a neutralization reaction. youtube.com
Ca(OH)₂(s) + 2HNO₃(aq) → Ca(NO₃)₂(aq) + 2H₂O(l)
These reactions provide excellent opportunities for students to practice balancing chemical equations and calculating theoretical yields. rsc.orgtiktok.comyoutube.com
Crystallography and Hydration:
Calcium nitrate exists in various hydrated forms, with the dihydrate and tetrahydrate being common. wikipedia.orgnih.gov The study of these hydrates is an excellent way to introduce the concept of hydrates and the role of water of crystallization in the structure of ionic compounds. X-ray diffraction studies of these crystals can be used to determine their crystal structures and illustrate the principles of crystallography. researchgate.netresearchgate.net The process of heating the hydrates to form the anhydrous salt demonstrates the concept of dehydration and can be used to experimentally determine the number of water molecules in the hydrate (B1144303).
Solubility and Equilibria:
Calcium nitrate is highly soluble in water, a property that can be used to discuss the factors affecting solubility, such as the nature of the solute and solvent. wikipedia.org The dissolution of calcium nitrate in water is an equilibrium process that can be used to introduce the concept of solubility product (Ksp), although for highly soluble salts like calcium nitrate, this is more of a theoretical exercise. The common ion effect can also be demonstrated by observing the change in solubility when another salt containing either calcium or nitrate ions is added to the solution.
Reaction Kinetics:
The use of calcium nitrate as a setting accelerator in concrete provides a practical application for the study of reaction kinetics. wikipedia.orgnih.govvtt.fi It accelerates the hydration of cement by influencing the rate of formation of calcium hydroxide and other hydration products. nih.gov Studies on this topic can be used to explore how catalysts and accelerators affect reaction rates. nih.gov
Table 3: Fundamental Inorganic Chemistry Concepts Illustrated by this compound
| Inorganic Chemistry Concept | Illustration using this compound | Example Reaction/Property |
| Stoichiometry | Calculating theoretical yields in synthesis reactions. rsc.orgyoutube.com | CaCO₃ + 2HNO₃ → Ca(NO₃)₂ + H₂O + CO₂ wikipedia.org |
| Reaction Types | Demonstrating acid-base, neutralization, and gas evolution reactions. wikipedia.orgyoutube.com | Ca(OH)₂ + 2HNO₃ → Ca(NO₃)₂ + 2H₂O youtube.com |
| Crystallography | Studying the structure of hydrated salts and the role of water of crystallization. nih.govresearchgate.netresearchgate.net | Formation of Ca(NO₃)₂·2H₂O and Ca(NO₃)₂·4H₂O wikipedia.orgnih.gov |
| Solubility | Understanding the factors affecting the dissolution of ionic compounds in water. wikipedia.org | High solubility of calcium nitrate in water. wikipedia.org |
| Reaction Kinetics | Investigating the effect of accelerators on reaction rates. nih.govvtt.fi | Use as a setting accelerator in concrete. wikipedia.orgnih.govvtt.fi |
Q & A
Q. What are the established synthesis methods for calcium nitrate tetrahydrate, and how can reaction conditions be optimized for high-purity yields?
Calcium nitrate tetrahydrate is synthesized by reacting nitric acid with calcium carbonate (e.g., limestone) under controlled conditions: Optimization involves using excess nitric acid to ensure complete dissolution of calcium carbonate, maintaining temperatures below 60°C to prevent decomposition, and evaporating the solution to crystallize the tetrahydrate form. Purity is enhanced by recrystallization in dilute nitric acid .
Q. How does the hydration state of calcium nitrate influence its solubility and stability, and what analytical methods validate hydration levels?
The tetrahydrate form (Ca(NO₃)₂·4H₂O) exhibits higher solubility in water (1212 g/L at 20°C) compared to anhydrous forms. Hydration states are confirmed via thermogravimetric analysis (TGA) to measure water loss at 100–150°C and X-ray diffraction (XRD) to identify crystalline structures .
Q. What safety protocols are critical when handling calcium nitrate tetrahydrate in laboratory settings?
Key precautions include:
Q. Which spectroscopic techniques are recommended for characterizing calcium nitrate tetrahydrate and assessing purity?
Fourier-transform infrared spectroscopy (FTIR) identifies nitrate ion (NO₃⁻) absorption bands at 1380 cm⁻¹ and 820 cm⁻¹. Inductively coupled plasma optical emission spectrometry (ICP-OES) quantifies calcium content, while Karl Fischer titration measures residual water .
Q. What stoichiometric ratios are essential when using calcium nitrate in precipitation reactions (e.g., with phosphates)?
For reactions like: Molar ratios (3:2 Ca²⁺:PO₄³⁻) must be maintained. Adjusting pH to 8–10 ensures complete phosphate precipitation .
Advanced Research Questions
Q. How does calcium nitrate’s high solubility impact erosion studies in construction materials compared to sulfates?
In nitric acid immersion tests, calcium nitrate’s high solubility (vs. gypsum’s low solubility) prevents surface deposition, accelerating calcium leaching and material erosion. This contrasts with sulfuric acid, where gypsum precipitates, reducing erosion depth by 27% .
Q. What experimental parameters optimize filtration efficiency during nitric acid decomposition of ores yielding calcium sulfate dihydrate byproducts?
Key parameters include:
- Temperature (50°C) and nitric acid concentration (20%) to dissolve target ions.
- Vacuum filtration at 0.06 MPa to separate CaSO₄·2H₂O.
- Washing precipitates with hot water to remove residual nitrate .
Q. How do discrepancies in thermal decomposition pathways of calcium nitrate hydrates affect experimental design for thermal analysis?
Calcium nitrate tetrahydrate decomposes in stages:
Q. What methodologies resolve contradictions in solubility data for calcium nitrate under varying pH and temperature conditions?
Use a gravimetric approach: Saturate solutions at target pH (adjusted with HNO₃ or NH₄OH) and temperatures (0–50°C). Filter undissolved solids, dry, and quantify via mass difference. Validate with ion chromatography for nitrate concentration .
Q. How can researchers mitigate hydrate water interference in spectroscopic assays studying calcium nitrate’s role in biological systems?
Pre-dry samples at 110°C for 4 hours to remove hydrate water. Use deuterated solvents (e.g., D₂O) in NMR studies or subtract water-specific absorption bands in FTIR via background correction .
Q. Notes
- Hydrate forms (e.g., tetrahydrate vs. dihydrate) must be explicitly stated in experimental protocols to ensure reproducibility.
- Contradictions in literature data necessitate methodological validation through replicate experiments and cross-referencing with authoritative databases (e.g., NIST Chemistry WebBook).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
